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Compound of Interest

5-Bromopyridine-2-carbonyl!
Compound Name:
chloride

Cat. No.: B162102

Essential Safety and Handling Guide for 5-
Bromopyridine-2-carbonyl chloride

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for the handling of 5-
Bromopyridine-2-carbonyl chloride (CAS No. 137178-88-2). Adherence to these protocols is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromopyridine-2-carbonyl chloride is a corrosive solid that poses significant health risks
upon exposure. The Globally Harmonized System (GHS) classification includes the signal word
"Danger” and the GHSO05 pictogram, indicating that it can cause severe skin burns and serious
eye damage.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to prevent any direct contact.

The following table summarizes the required PPE for handling this compound. All PPE should
meet established standards, such as those from NIOSH (US) or EN (EU).[2]
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Protection Type

Specific Equipment

Applicable
Standards

Purpose and
Guidelines

Eye/Face Protection

Chemical safety
goggles. A face shield
should be worn over
goggles where there

is a splash hazard.[3]

NIOSH (US) or EN
166 (EU).[2]

Protects against
severe eye damage
and irritation from dust

or splashes.[1][2]

Hand Protection

Chemical-resistant
gloves (e.g., Nitrile
rubber, Butyl rubber).

Regulation (EU)
2016/425, EN 374.[2]

Prevents skin contact
and corrosion.[1]
Glove selection
should be based on
the specific
breakthrough time and
degradation data for
the chemical. Double
gloving is
recommended for

added protection.[3]

Body Protection

Chemical-resistant lab
coat or a full

protective suit.

EN 340.[2]

Protects skin from
exposure.
Contaminated clothing
must be removed
immediately and
decontaminated

before reuse.

Respiratory Protection

Work must be
conducted in a
certified chemical
fume hood. If dust or
aerosols may be
generated, a NIOSH-
approved air-purifying

respirator is required.

NIOSH (US) or EN
143 (EV).

Prevents irritation of
the respiratory

system.
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Logical Workflow for Safe Chemical Handling

The selection and use of PPE is the final line of defense in a comprehensive safety plan. The
most effective approach follows the hierarchy of controls, which prioritizes eliminating or
reducing hazards at their source.

Safe Handling Workflow

Hierarchy of Controls

Engineering Controls

(Primary Barrier)

Administrative Controls
(Procedural Safety)

e.g.

Personal Protective Equipment
(Final Barrier)

Required PPE for 5-Brgmopyridine-2-carbonyl chloride
Y 3 Y Y Y

Goggles & Face Shield Resistant Gloves Lab Coat / Suit Respirator (if needed) { Fume Hood}

Click to download full resolution via product page
Caption: Workflow for implementing safety controls for hazardous chemicals.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial to minimize the risk of exposure and contamination when
handling 5-Bromopyridine-2-carbonyl chloride.
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Step 1: Preparation

» Review the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet (SDS) for 5-Bromopyridine-2-carbonyl chloride.

» Verify Controls: Ensure a certified chemical fume hood is operational. Confirm that an
eyewash station and safety shower are accessible and unobstructed.[4]

o Assemble PPE: Gather all necessary PPE as specified in the table above. Inspect all items
for damage or defects before use.

Step 2: Handling

Work Area: Conduct all manipulations of the solid compound exclusively within a chemical
fume hood to prevent inhalation of any dust or vapors.

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.
» Minimize Dust: Handle the material carefully to minimize dust generation.

o Containment: Keep the container tightly closed when not in use.[5] The compound should be
stored in a cool, dry place under an inert atmosphere.[1][6]

e Hygiene: Do not eat, drink, or smoke in the handling area.
Step 3: Post-Handling and Decontamination

e Hand Washing: Wash hands thoroughly with soap and water immediately after handling the
compound, even if gloves were worn.[5]

o Doffing PPE: Remove PPE carefully to avoid cross-contamination. Gloves should be
removed last and disposed of immediately.

o Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash
it before reuse.

Emergency and Disposal Plan
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Emergency First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap
and water for at least 15 minutes. Call a physician immediately.

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If you feel unwell, call a poison center or doctor.[5][7]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Collect the material into a suitable, labeled container for disposal.

Do not let the product enter drains.

Disposal:

» All waste material, including the chemical itself, empty containers, and contaminated PPE,
must be disposed of as hazardous waste.

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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